Cas no 61342-80-1 (tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate)

• Product Name: tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate
• CAS No: 61342-80-1
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 483210
• PubChem ID: 7350495
• Update Time: 2025-05-21

tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate
• 3-(p-t-butoxyphenyl)-L-alanine t-butyl ester
• SHJFQCHBHKANBY-AWEZNQCLSA-N
• 2(s)-amino-3-(4-tert-butoxy-phenyl)-propionic acid tert-butyl ester
• AKOS025310734
• H-Tyr(tBu)-OtBu
• SCHEMBL2311154
• 61342-80-1
• (S)-tert-Butyl 2-amino-3-(4-(tert-butoxy)phenyl)propanoate
• EN300-18681566
• TERT-BUTYL (2S)-2-AMINO-3-[4-(TERT-BUTOXY)PHENYL]PROPANOATE
• H-Tyr(But)-OBut
• tert-butyl (2S)-2-amino-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoate

• Inchi： 1S/C17H27NO3/c1-16(2,3)20-13-9-7-12(8-10-13)11-14(18)15(19)21-17(4,5)6/h7-10,14H,11,18H2,1-6H3/t14-/m0/s1
• InChI Key： SHJFQCHBHKANBY-AWEZNQCLSA-N
• SMILES： O(C([C@H](CC1C=CC(=CC=1)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate

Recent Advances in the Study of tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate (CAS: 61342-80-1)

The compound tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate (CAS: 61342-80-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

One of the most notable advancements in the study of tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate is its application in the synthesis of peptide-based drugs. Researchers have demonstrated that this compound serves as a versatile building block for the introduction of protected amino acid residues into peptide chains. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving high yields and enantiomeric purity, which is critical for its use in pharmaceutical applications. The study also highlighted the compound's stability under various reaction conditions, making it a reliable candidate for large-scale production.

In addition to its synthetic utility, recent investigations have explored the biological activity of tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of this compound showed promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity and reduced side effects.

Another area of interest is the potential role of tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate in neurodegenerative disease research. A recent preprint on bioRxiv described its incorporation into small-molecule probes designed to target amyloid-beta aggregates, which are associated with Alzheimer's disease. The study utilized advanced spectroscopic techniques to demonstrate the compound's ability to interact with amyloid-beta fibrils, suggesting its utility as a diagnostic or therapeutic tool. While further validation is needed, these results underscore the compound's versatility in addressing complex biomedical challenges.

Despite these promising developments, challenges remain in the widespread adoption of tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate. Issues such as scalability, cost-effectiveness, and the need for more comprehensive toxicological studies must be addressed to fully realize its potential. However, the growing body of research supports its significance as a valuable intermediate in drug discovery and development. Future studies are expected to focus on optimizing its synthetic pathways, exploring new derivatives, and evaluating its efficacy in preclinical models.

In conclusion, tert-butyl (2S)-2-amino-3-4-(tert-butoxy)phenylpropanoate (CAS: 61342-80-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, coupled with its emerging biological activities, positions it as a key player in the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical applications.